N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide

• IUPAC Name: N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide
• InChI: InChI=1S/C12H14FNO/c1-8-2-5-10(6-11(8)13)12(15)14-7-9-3-4-9/h2,5-6,9H,3-4,7H2,1H3,(H,14,15)
• InChI Key: VNUBFVRGWNWIQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC2CC2)F
• Molecular Formula: C12H14FNO
• Molecular Weight: 207.24 g/mol

Description

N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide is a chemical compound that has been studied for its potential applications in the field of medicinal chemistry. This compound has shown promising results in scientific research, particularly in its ability to interact with certain receptors in the body. In

Mechanism of Action

The mechanism of action of N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide involves its interaction with the cannabinoid receptors in the body. This compound has been shown to act as a partial agonist of the CB1 receptor and a full agonist of the CB2 receptor. The activation of these receptors leads to various physiological effects, including pain relief, anti-inflammatory effects, and anti-cancer effects.
Biochemical and Physiological Effects:
N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide has been shown to have various biochemical and physiological effects. It has been shown to have analgesic effects, reducing pain in animal models. It has also been shown to have anti-inflammatory effects, reducing inflammation in animal models. Additionally, this compound has been shown to have anti-cancer effects, inhibiting the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide has several advantages for lab experiments. It is relatively easy to synthesize and has high yields. It has also been shown to have promising results in scientific research, particularly in its potential applications in the treatment of various diseases. However, there are also some limitations to using this compound in lab experiments. It has not been extensively studied in humans, and its safety and efficacy in humans are still unknown.

Future Directions

There are several future directions for the study of N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide. One direction is to further explore its potential applications in the treatment of various diseases, particularly pain, inflammation, and cancer. Another direction is to study its safety and efficacy in humans, which will be necessary before it can be used as a therapeutic agent. Additionally, further studies can be conducted to optimize the synthesis method and improve the yields of the compound.

Synthesis Methods

The synthesis of N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide involves several steps. The first step is the preparation of 3-fluoro-4-methylbenzoic acid, which is then converted into the corresponding acid chloride. The acid chloride is then reacted with cyclopropylmethylamine to obtain N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide. The synthesis method has been optimized to obtain high yields of the compound.

Scientific Research Applications

N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide has been studied for its potential applications in the field of medicinal chemistry. It has been shown to interact with certain receptors in the body, particularly the cannabinoid receptors. This compound has been studied for its potential use in the treatment of various diseases, including pain, inflammation, and cancer.